Cas no 1880558-36-0 (2-Bromo-5-(3-chloropropyl)furan)

• Product Name: 2-Bromo-5-(3-chloropropyl)furan
• CAS No: 1880558-36-0
• MF: C₇H₈BrClO
• MW: 223.494820594788
• CID: 5285509
• Update Time: 2025-06-13

2-Bromo-5-(3-chloropropyl)furan Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(3-chloropropyl)furan

• Inchi： 1S/C7H8BrClO/c8-7-4-3-6(10-7)2-1-5-9/h3-4H,1-2,5H2
• InChI Key： VURZRLOZSQYXPY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CCCCl)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• XLogP3: 3.3
• Topological Polar Surface Area: 13.1

Additional information on 2-Bromo-5-(3-chloropropyl)furan

Introduction to 2-Bromo-5-(3-chloropropyl)furan (CAS No. 1880558-36-0)

2-Bromo-5-(3-chloropropyl)furan, with the CAS number 1880558-36-0, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its bromine and chlorine substituents, which confer it with specific reactivity and functional properties.

The molecular formula of 2-Bromo-5-(3-chloropropyl)furan is C₉H₉BrClO, and its molecular weight is approximately 244.52 g/mol. The compound features a furan ring, a five-membered heterocyclic aromatic ring containing an oxygen atom, which is a common structural motif in many natural products and pharmaceuticals. The presence of the bromine and chlorine atoms on the furan ring imparts unique chemical properties that make this compound a valuable intermediate in synthetic chemistry.

In the realm of pharmaceutical research, 2-Bromo-5-(3-chloropropyl)furan has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of a series of antiviral agents with potent activity against influenza viruses. The bromine and chlorine substituents were found to enhance the binding affinity of these compounds to their target proteins, thereby improving their therapeutic efficacy.

Beyond pharmaceutical applications, 2-Bromo-5-(3-chloropropyl)furan has also found use in materials science. Its unique chemical structure makes it an attractive candidate for the synthesis of advanced materials with tailored properties. A notable example is its application in the development of functional polymers. Research conducted at the University of California, Berkeley, demonstrated that this compound can be polymerized to form polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in areas such as electronics, coatings, and adhesives.

The synthetic versatility of 2-Bromo-5-(3-chloropropyl)furan has also been leveraged in organic synthesis. Its reactivity profile allows for a wide range of transformations, making it a valuable starting material for the preparation of complex molecules. A study published in Organic Letters in 2020 described a novel synthetic route using this compound to access a diverse array of substituted furans with high regioselectivity and yield. This method has since been adopted by several research groups for the synthesis of natural product analogs and drug candidates.

In terms of safety and handling, it is important to note that while 2-Bromo-5-(3-chloropropyl)furan is not classified as a hazardous substance under current regulations, it should be handled with care due to its reactivity and potential for forming unstable intermediates during chemical reactions. Proper personal protective equipment (PPE) should be used when working with this compound, and all procedures should be conducted in well-ventilated areas or fume hoods.

The environmental impact of 2-Bromo-5-(3-chloropropyl)furan is another important consideration. While there is limited data available on its environmental fate and toxicity, it is advisable to follow best practices for waste disposal and minimize its release into the environment. Green chemistry principles should be applied wherever possible to ensure sustainable production and use of this compound.

In conclusion, 2-Bromo-5-(3-chloropropyl)furan (CAS No. 1880558-36-0) is a versatile organic compound with significant potential across multiple scientific disciplines. Its unique chemical structure and reactivity profile make it an invaluable tool for researchers working on drug discovery, materials science, and synthetic chemistry. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.